Cas no 112669-78-0 (4-decoxy-3-fluorobenzoyl chloride)

• Product Name: 4-decoxy-3-fluorobenzoyl chloride
• CAS No: 112669-78-0
• MF: C₁₇H₂₄ClFO₂
• MW: 314.822668075562
• CID: 2609295
• PubChem ID: 14093814
• Update Time: 2025-04-21

4-decoxy-3-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-decoxy-3-fluorobenzoyl chloride
• 112669-78-0
• SCHEMBL9428136
• DTXSID70555815
• 4-(DECYLOXY)-3-FLUOROBENZOYL CHLORIDE

• Inchi： 1S/C17H24ClFO2/c1-2-3-4-5-6-7-8-9-12-21-16-11-10-14(17(18)20)13-15(16)19/h10-11,13H,2-9,12H2,1H3
• InChI Key： PUQYWKVWDVTSKW-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)F)OCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 314.1448859Da
• Monoisotopic Mass: 314.1448859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 26.3Ų